Cas no 1840-77-3 (1-(2-Fluorophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(2-Fluorophenyl)-2-methylpropan-2-amine
• CAS No: 1840-77-3
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• MDL: MFCD23135677
• CID: 1038729
• PubChem ID: 24259118
• Update Time: 2025-06-08

1-(2-Fluorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-2-methylpropan-2-amine
• 1-(2-Fluorphenyl)-2-amino-2-methylpropan
• 2-FLUORO-A,A-DIMETHYL-BENZENEETHANAMINE
• AB54578
• AK100303
• ANW-70371
• CTK8C3658
• KB-213043
• BAA84077
• CS-0433364
• EN300-1244749
• DTXSID30640539
• SCHEMBL23458536
• AKOS009458101
• F84032
• 1840-77-3

• MDL： MFCD23135677
• Inchi： 1S/C10H14FN/c1-10(2,12)7-8-5-3-4-6-9(8)11/h3-6H,7,12H2,1-2H3
• InChI Key： KGACVJORPOXOMB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(C)(C)N

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(2-Fluorophenyl)-2-methylpropan-2-amine

Introduction to 1-(2-Fluorophenyl)-2-methylpropan-2-amine (CAS No. 1840-77-3)

1-(2-Fluorophenyl)-2-methylpropan-2-amine, also known by its CAS number 1840-77-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a substituted amine moiety. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The chemical structure of 1-(2-Fluorophenyl)-2-methylpropan-2-amine consists of a 2-fluorophenyl ring attached to a 2-methylpropan-2-amine group. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity for specific receptors. This makes it an attractive candidate for drug design, as it can potentially enhance the pharmacological profile of lead compounds.

Recent studies have explored the pharmacological properties of 1-(2-Fluorophenyl)-2-methylpropan-2-amine in various biological systems. One notable area of research is its potential as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, sleep, and other physiological functions, making them important targets for the treatment of conditions such as depression, anxiety, and sleep disorders. Preliminary findings suggest that 1-(2-Fluorophenyl)-2-methylpropan-2-amine exhibits selective binding to certain serotonin receptor subtypes, which could lead to the development of more effective and safer medications.

In addition to its potential as a serotonin receptor modulator, 1-(2-Fluorophenyl)-2-methylpropan-2-amine has also been investigated for its effects on other neurotransmitter systems. For instance, studies have shown that it can interact with dopamine receptors, which are involved in reward pathways and motor control. This dual action on serotonin and dopamine receptors may offer synergistic benefits in treating complex neurological disorders such as Parkinson's disease and schizophrenia.

The synthesis of 1-(2-Fluorophenyl)-2-methylpropan-2-amine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications. The ability to synthesize high-purity forms of 1-(2-Fluorophenyl)-2-methylpropan-2-amine is crucial for ensuring consistent results in preclinical studies and clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While there are currently no ongoing clinical trials specifically focused on 1-(2-Fluorophenyl)-2-methylpropan-2-amine, preclinical studies have provided promising data that warrant further investigation. These studies have demonstrated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. This suggests that it may be suitable for development as an orally administered medication.

In conclusion, 1-(2-Fluorophenyl)-2-methylpropan-2-amine (CAS No. 1840-77-3) is a promising compound with potential applications in the treatment of various neurological and psychiatric disorders. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and improving patient outcomes.